2-Amino-4-(2'-methoxy-phenyl)-thiazole hydroiodide

• Molecular Formula: C10H11IN2OS
• Molecular Weight: 334.18 g/mol
• IUPAC Name: 4-(2-methoxyphenyl)-1,3-thiazol-2-amine;hydroiodide
• InChI: InChI=1S/C10H10N2OS.HI/c1-13-9-5-3-2-4-7(9)8-6-14-10(11)12-8;/h2-6H,1H3,(H2,11,12);1H
• InChI Key: SFSPDEYUCDQJLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CSC(=N2)N.I

Description

2-Amino-4-(2'-methoxy-phenyl)-thiazole hydroiodide is a useful research compound. Its molecular formula is C10H11IN2OS and its molecular weight is 334.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-4-(2'-methoxy-phenyl)-thiazole hydroiodide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-4-(2'-methoxy-phenyl)-thiazole hydroiodide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The starting compound was prepared as follows: 15 gm of o-methoxy-acetophenone was intimately admixed with 15.2 gm of thiourea in a resin flask, and 27.7 gm of iodine were added in small portions to the mixture. After all of the iodine had been added, the reaction mixture was heated overnight on an oil bath at 100°0 C. After cooling, first 50 ml of methanol and then 400 to 500 ml of water were added to the reaction mixture. The solidified mass was comminuted in a motar, the suspension was filtered, and the filter cake was washed first with water, then with some ethanol and then with ether, and finally dried. 27.7 gm (83% of theory) of 2-amino-4-(2'-methoxy-phenyl)-thiazole hydroiodide were obtained, which could be used as the starting compound without further purification.